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Compound of Interest

Compound Name: Barium nitrate

Cat. No.: B159605 Get Quote

The safe management and disposal of barium nitrate are critical in research and development

settings to ensure personnel safety and environmental compliance. Barium nitrate is a strong

oxidizer and is toxic if ingested or inhaled, necessitating strict adherence to established

protocols. This guide provides essential procedural steps for the proper handling and disposal

of barium nitrate waste in a laboratory environment.

Immediate Safety and Handling
Before handling barium nitrate, it is imperative to be familiar with its hazards. It is classified as

an oxidizer (Hazard Class 5.1) and is toxic (Hazard Class 6.1).[1] Always consult the Safety

Data Sheet (SDS) for detailed information.[2]

Personal Protective Equipment (PPE): When handling barium nitrate, all personnel must wear

appropriate PPE to prevent exposure.[3]

Eye Protection: Safety goggles or a face shield.[4]

Hand Protection: Chemical-resistant gloves.[4]

Body Protection: A lab coat or chemical-protective suit.[4]

Respiratory Protection: If dust is present, use a NIOSH/MSHA-approved respirator.[1]
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Barium nitrate is regulated as a hazardous substance. Waste containing barium nitrate must

be managed as hazardous waste in accordance with local, state, and federal regulations.[3][4]

[5] In the United States, the Environmental Protection Agency (EPA) designates waste

containing barium with the hazardous waste number D005 and ignitable waste with D001.

Exposure Limits and Regulatory Data
The following table summarizes key quantitative data related to barium nitrate exposure and

waste classification.

Parameter Value Regulatory Body

OSHA Permissible Exposure

Limit (PEL)
0.5 mg/m³ (8-hour TWA) OSHA

NIOSH Recommended

Exposure Limit (REL)
0.5 mg/m³ (10-hour TWA) NIOSH

ACGIH Threshold Limit Value

(TLV)
0.5 mg/m³ (8-hour TWA) ACGIH

Immediately Dangerous to Life

or Health (IDLH)
50 mg/m³ NIOSH

EPA Hazardous Waste

Regulatory Level (D005)
100.0 mg/L U.S. EPA

UN Number 1446 DOT

Source:[6]

Step-by-Step Disposal Protocol
The disposal of barium nitrate must be systematic and controlled. Under no circumstances

should it be disposed of down the drain or in regular trash.[6]

Step 1: Waste Segregation and Collection
Collect Waste: All barium nitrate waste, including residues and contaminated materials

(e.g., filter paper, gloves), should be collected in a designated, compatible container.[2][4]
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Avoid Mixing: Do not mix barium nitrate waste with other chemical waste streams,

especially combustible or organic materials, to prevent hazardous reactions.[5][7] The

container must be kept closed.[4]

Step 2: Container Labeling and Storage
Labeling: The waste container must be clearly labeled as "Hazardous Waste - Barium
Nitrate" and include the appropriate hazard pictograms (oxidizer, toxic).

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated

for hazardous waste.[3] It must be stored away from incompatible materials, particularly

combustibles like wood, paper, or organic chemicals.[5][8]

Step 3: Professional Disposal
Engage a Licensed Contractor: The final disposal of barium nitrate waste must be handled

by a licensed and certified hazardous waste disposal company.[3][7]

Documentation: Maintain accurate records of waste generation, storage, and disposal for

regulatory compliance.[3]

Accidental Spill Management Protocol
In the event of a spill, immediate and correct action is crucial to mitigate risks.

Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area

and restrict access.[6]

Eliminate Ignition Sources: Remove all heat, sparks, and open flames from the vicinity as

barium nitrate can intensify fires.[6][8]

Control Dust: Moisten the spilled solid material with water to prevent dust from becoming

airborne.[6] Avoid creating dust clouds.

Contain and Collect: Carefully sweep up the moistened material and place it into a suitable,

sealable container for disposal.[2][8] Use a HEPA-filter vacuum for final cleanup if available.

[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b159605?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/202754?userType=undefined
https://www.brecklandscientific.co.uk/S5101039.pdf
https://www.cdhfinechemical.com/images/product/msds/221_1345097675_808200BARIUMNITRATETSACCTOUSPMSDS.pdf
https://www.benchchem.com/product/b159605?utm_src=pdf-body
https://www.benchchem.com/product/b159605?utm_src=pdf-body
https://www.jysunway.com/Safety-Precautions-and-Regulations-for-Barium-Nitrate-id64949807.html
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/202754?userType=undefined
https://www.flinnsci.com/sds_96-barium-nitrate/sds_96/
https://www.benchchem.com/product/b159605?utm_src=pdf-body
https://www.jysunway.com/Safety-Precautions-and-Regulations-for-Barium-Nitrate-id64949807.html
https://www.brecklandscientific.co.uk/S5101039.pdf
https://www.jysunway.com/Safety-Precautions-and-Regulations-for-Barium-Nitrate-id64949807.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0186.pdf
https://www.benchchem.com/product/b159605?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0186.pdf
https://www.flinnsci.com/sds_96-barium-nitrate/sds_96/
https://nj.gov/health/eoh/rtkweb/documents/fs/0186.pdf
https://www.fishersci.com/store/msds?partNumber=AC453800025&countryCode=US&language=en
https://www.flinnsci.com/sds_96-barium-nitrate/sds_96/
https://nj.gov/health/eoh/rtkweb/documents/fs/0186.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate: Once the material is collected, wash the spill site thoroughly.[8]

Dispose: The collected spill material must be disposed of as hazardous waste following the

protocol outlined above.[6]

Barium Nitrate Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper

management and disposal of barium nitrate waste.
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Caption: Logical workflow for the safe disposal of barium nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b159605?utm_src=pdf-custom-synthesis
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Barium%20Nitrate%20cas10022-31-8%20SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC453800025&countryCode=US&language=en
https://www.jysunway.com/Safety-Precautions-and-Regulations-for-Barium-Nitrate-id64949807.html
https://www.cdhfinechemical.com/images/product/msds/221_1345097675_808200BARIUMNITRATETSACCTOUSPMSDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/202754?userType=undefined
https://nj.gov/health/eoh/rtkweb/documents/fs/0186.pdf
https://www.brecklandscientific.co.uk/S5101039.pdf
https://www.flinnsci.com/sds_96-barium-nitrate/sds_96/
https://www.benchchem.com/product/b159605#barium-nitrate-proper-disposal-procedures
https://www.benchchem.com/product/b159605#barium-nitrate-proper-disposal-procedures
https://www.benchchem.com/product/b159605#barium-nitrate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b159605?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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